Cas no 1261587-42-1 (3-Hydroxy-4-(trifluoromethoxy)anisole)

• Product Name: 3-Hydroxy-4-(trifluoromethoxy)anisole
• CAS No: 1261587-42-1
• MF: C₈H₇F₃O₃
• MW: 208.134593248367
• CID: 4962825
• Update Time: 2023-08-24

3-Hydroxy-4-(trifluoromethoxy)anisole Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-4-(trifluoromethoxy)anisole

• Inchi： 1S/C8H7F3O3/c1-13-5-2-3-7(6(12)4-5)14-8(9,10)11/h2-4,12H,1H3
• InChI Key： ACGIDXLXTLCHCG-UHFFFAOYSA-N
• SMILES： FC(OC1C=CC(=CC=1O)OC)(F)F

Computed Properties

• Exact Mass: 208.03472857 g/mol
• Monoisotopic Mass: 208.03472857 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 183
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 208.13
• XLogP3: 2
• Topological Polar Surface Area: 38.7